Cas no 1269982-89-9 (Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-)

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- is a chiral aromatic compound featuring a cyclopentyloxy substituent at the 4-position and an α-amino group on the benzeneacetic acid backbone. The (αR)-configuration ensures stereochemical specificity, making it valuable for applications requiring enantioselective synthesis or pharmacological studies. Its cyclopentyloxy moiety enhances lipophilicity, potentially improving membrane permeability in bioactive contexts. The compound serves as a key intermediate in the development of targeted therapeutics, particularly where chiral purity and structural rigidity are critical. Its well-defined stereochemistry and functional group arrangement make it suitable for research in medicinal chemistry and asymmetric synthesis.

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- structure

1269982-89-9 structure

Product Name:Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-

CAS No:1269982-89-9

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:5589982

PubChem ID:96660993

Update Time:2025-08-05

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-
- N16464
- (2R)-2-AMINO-2-(4-CYCLOPENTYLOXYPHENYL)ACETIC ACID
- 1269982-89-9
- (2R)-2-AMINO-2-(4-CYCLOPENTYLOXYPHENYL)ACETICACID
- Inchi： 1S/C13H17NO3/c14-12(13(15)16)9-5-7-11(8-6-9)17-10-3-1-2-4-10/h5-8,10,12H,1-4,14H2,(H,15,16)/t12-/m1/s1
- InChI Key： DEKIKYYHPFYCTO-GFCCVEGCSA-N
- SMILES： C1([C@@H](N)C(O)=O)=CC=C(OC2CCCC2)C=C1

Computed Properties

Exact Mass: 235.12084340g/mol
Monoisotopic Mass: 235.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Density: 1.237±0.06 g/cm3(Predicted)
Boiling Point: 407.2±40.0 °C(Predicted)
pka: 2.09±0.10(Predicted)

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1844604-1g	(2R)-2-Amino-2-(4-cyclopentyloxyphenyl)acetic acid	1269982-89-9	98%	1g	￥4313.00	2024-08-09

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-

Introduction to Benzeneacetic Acid, α-Amino-4-(Cyclopentyloxy)-, (αR)- (CAS No. 1269982-89-9)

Benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-, also known by its CAS number 1269982-89-9, is a biologically active compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of amino acids and is characterized by its unique structure, which includes a benzene ring substituted with a cyclopentyloxy group and an alpha-amino group. The stereochemistry at the alpha-carbon is specifically defined as the R configuration, making it a chiral molecule with potential enantiomeric properties.

The synthesis of benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- involves advanced organic chemistry techniques. Researchers have employed methods such as Stille coupling reactions and asymmetric catalysis to achieve high enantioselectivity in its preparation. These methods are critical for obtaining the pure enantiomer required for pharmacological studies and subsequent applications in drug development.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its structure makes it an ideal candidate for exploring interactions with various biological targets, including enzymes and receptors. For instance, investigations into its ability to modulate G-protein coupled receptors (GPCRs) have shown promising results, suggesting its role in the development of novel therapeutic agents for conditions such as cardiovascular diseases and neurological disorders.

In addition to its pharmacological applications, benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- has been utilized in the synthesis of bioactive peptides and proteins. Its incorporation into peptide sequences has been shown to enhance stability and bioavailability, making it a valuable component in the design of next-generation biopharmaceuticals.

The stereochemical properties of this compound are particularly significant in determining its biological activity. The R configuration at the alpha-carbon ensures specific interactions with biological systems, which is crucial for its effectiveness as a drug candidate. Researchers have employed computational methods such as molecular docking and dynamics simulations to better understand these interactions and optimize the compound's bioactivity.

Furthermore, recent advancements in green chemistry have led to more sustainable methods for synthesizing benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)-. These methods reduce environmental impact while maintaining high yields and purity levels. Such approaches align with current trends toward eco-friendly chemical processes in the pharmaceutical industry.

In conclusion, benzeneacetic acid, α-amino-4-(cyclopentyloxy)-, (αR)- (CAS No. 1269982-89-9) stands out as a versatile and biologically relevant compound with wide-ranging applications in drug discovery and organic synthesis. Its unique structure and stereochemical properties make it a valuable tool for researchers seeking to develop innovative therapeutic agents and advanced chemical entities.